molecular formula C16H16INO B401100 4-iodo-N-(4-isopropylphenyl)benzamide

4-iodo-N-(4-isopropylphenyl)benzamide

Cat. No.: B401100
M. Wt: 365.21g/mol
InChI Key: POJRGSAIUKSEEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Iodo-N-(4-isopropylphenyl)benzamide is a halogenated benzamide derivative characterized by an iodine substituent at the para position of the benzoyl group and an isopropylphenyl moiety on the amide nitrogen. Its molecular weight is approximately 347.16 g/mol (HRMS: [M + H]+ calcd 347.1641) , and it is synthesized via coupling reactions involving 4-iodobenzoic acid and substituted aniline derivatives under basic conditions .

Properties

Molecular Formula

C16H16INO

Molecular Weight

365.21g/mol

IUPAC Name

4-iodo-N-(4-propan-2-ylphenyl)benzamide

InChI

InChI=1S/C16H16INO/c1-11(2)12-5-9-15(10-6-12)18-16(19)13-3-7-14(17)8-4-13/h3-11H,1-2H3,(H,18,19)

InChI Key

POJRGSAIUKSEEP-UHFFFAOYSA-N

SMILES

CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)I

Canonical SMILES

CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)I

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Benzamides

(a) 4-Iodo-N-(4-Methylphenyl)Benzamide
  • Structure : Differs by replacing the isopropyl group with a methyl group.
  • Molecular Weight: 337.16 g/mol (C₁₄H₁₂INO) .
(b) 4-Bromo-N-(2-Nitrophenyl)Benzamide
  • Structure : Bromine replaces iodine; nitro group at the ortho position of the phenyl ring.
  • Reactivity : Bromine is less electronegative than iodine, leading to weaker halogen bonding. The nitro group introduces electron-withdrawing effects, altering electronic properties .
(c) N-(4-Iodophenyl)Benzamide
  • Structure : Lacks the isopropyl group entirely.
  • Molecular Weight: 323.13 g/mol (C₁₃H₁₀INO) .

Benzamides with Heterocyclic or Bulky Substituents

(a) 4-Iodo-N-(4-Pyridyl)Benzamide (INPBA)
  • Structure : Pyridyl group replaces isopropylphenyl.
  • Applications : Forms stable coordination polymers with metals (e.g., Ag, Zn, Hg) via halogen (C–I···O/N) and hydrogen bonding .
  • Comparison : The pyridyl group enables metal coordination, a feature absent in the isopropylphenyl variant .
(b) 4-Isopropyl-N-{4-[(1,3-Thiazol-2-ylamino)Sulfonyl]Phenyl}Benzamide
  • Structure : Incorporates a sulfonamide-thiazole moiety.
  • Molecular Weight : 401.50 g/mol (C₁₉H₁₉N₃O₃S₂) .
  • Functional Role : The sulfonamide group enhances hydrogen-bonding capacity, useful in enzyme inhibition studies .

Benzamides with Variable Acyl Chains

(a) 2-Hexanoylamino-1-(4-Carboxyphenyl)Benzamide
  • Structure: Features a hexanoyl chain and carboxyl group.
  • Biological Activity : Exhibits 67% inhibition of PCAF histone acetyltransferase (HAT) at 100 μM, comparable to anacardic acid .
(b) N-(4-Bromophenyl)-4-(4-Methoxybenzamido)Benzamide
  • Structure : Contains a bromine substituent and methoxybenzamido group.
  • Synthesis: Prepared via coupling of 4-amino-N-(4-bromophenyl)benzamide with acid chlorides .
  • Key Difference : The methoxy group introduces electron-donating effects, contrasting with the electron-withdrawing iodine in the target compound .

Structural and Functional Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Functional Groups Notable Properties/Applications Reference
4-Iodo-N-(4-isopropylphenyl)benzamide C₁₆H₁₆INO 347.16 Iodo, isopropylphenyl Radioiodination precursor
4-Iodo-N-(4-methylphenyl)benzamide C₁₄H₁₂INO 337.16 Iodo, methylphenyl Enhanced solubility
4-Iodo-N-(4-pyridyl)benzamide (INPBA) C₁₂H₉IN₂O 316.12 Iodo, pyridyl Metal coordination polymers
2-Hexanoylamino-1-(4-carboxyphenyl)benzamide C₂₀H₂₂N₂O₃ 338.40 Hexanoyl, carboxyl PCAF HAT inhibition (67% at 100 μM)
N-(4-Iodophenyl)benzamide C₁₃H₁₀INO 323.13 Iodo, phenyl Reduced steric hindrance

Key Research Findings

  • Halogen Effects : Iodine’s polarizability enhances halogen bonding, critical in crystal engineering (e.g., INPBA’s C–I···O/N interactions) . Bromine or chlorine analogs show weaker interactions .
  • Biological Relevance: Benzamides with acyl chains (e.g., hexanoyl) exhibit enzyme inhibitory activity, while halogenated variants are prioritized for radiopharmaceutical applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.